Cas no 874777-42-1 (6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol)

• Product Name: 6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol
• CAS No: 874777-42-1
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• MDL: MFCD03407693
• CID: 4780850
• Update Time: 2025-10-22

6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol

• MDL： MFCD03407693
• Inchi： 1S/C11H10N4O/c16-10-5-8(7-1-2-7)14-11(15-10)9-6-12-3-4-13-9/h3-7H,1-2H2,(H,14,15,16)
• InChI Key： ANWHYHBJOBOOOP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CC2)N=C(C2C=NC=CN=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: -0.3
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol

Comprehensive Overview of 6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol (CAS No. 874777-42-1)

6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol (CAS No. 874777-42-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrimidine family, which is known for its versatility in drug discovery and material science. The presence of both pyrazine and cyclopropyl moieties enhances its reactivity and binding affinity, making it a promising candidate for various scientific investigations.

In recent years, the demand for heterocyclic compounds like 6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol has surged, driven by their role in developing novel therapeutics and functional materials. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely explored for treating cancers and inflammatory diseases. The compound's CAS No. 874777-42-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance in cutting-edge research.

The synthesis of 6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol involves multi-step organic reactions, often starting from pyrimidine or pyrazine precursors. Its cyclopropyl group introduces steric constraints that can influence molecular interactions, a feature highly valued in medicinal chemistry. This compound's logP and solubility profiles are also critical parameters for researchers optimizing its bioavailability for potential therapeutic use.

From an industrial perspective, CAS No. 874777-42-1 is often discussed in the context of green chemistry and sustainable synthesis methods. With increasing environmental regulations, scientists are exploring catalytic and solvent-free approaches to produce such compounds efficiently. The pyrimidin-4-ol core is also being investigated for its luminescent properties, aligning with the rising interest in organic electronic materials for optoelectronic devices.

Frequently asked questions about 6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol include its stability under various pH conditions, its compatibility with common reagents, and its potential toxicity profiles. These queries highlight the compound's interdisciplinary appeal, bridging gaps between chemistry, biology, and materials science. As research progresses, CAS No. 874777-42-1 may emerge as a key building block for next-generation small-molecule drugs or functional additives in specialty chemicals.

In conclusion, 6-Cyclopropyl-2-(pyrazin-2-yl)pyrimidin-4-ol represents a fascinating intersection of structural complexity and practical utility. Its CAS No. 874777-42-1 serves as a gateway to deeper explorations in drug design, catalysis, and advanced materials. As scientific communities continue to unravel its properties, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple industries.